Unii-8swj525W4R
Overview
Description
LSZ is an analog of LSD.
Scientific Research Applications
Global Substance Registration System : The US Food and Drug Administration (FDA) and the National Center for Advancing Translational Sciences (NCATS) have developed the Global Substance Registration System (GSRS) for substances related to health. This includes a unique ingredient identifier (UNII) for substances, aiding in organizing regulatory submissions and marketed products data. This public, manually curated dataset provides detailed descriptions for over 100,000 substances, enhancing research in medicine and translational research (Peryea et al., 2020).
Drug Discovery Perspective : Drug research has been significantly influenced by molecular biology and genomic sciences, reshaping the therapeutic landscape. The biotech industry is increasingly contributing to this field, emphasizing the importance of integrating various scientific disciplines for drug discovery (Drews, 2000).
Pharmacogenetics Research Network : The NIH Pharmacogenetics Research Network (PGRN) focuses on correlating drug response with genetic variation, encompassing various medical disorders and specific protein groups. This research highlights the significance of genetic factors in drug response, contributing to personalized medicine (Giacomini et al., 2007).
Endocrine-Disrupting Chemicals : The Endocrine Society's Scientific Statement on Endocrine-Disrupting Chemicals (EDCs) emphasizes the impact of environmental chemicals on health and disease. This research is crucial in understanding how EDCs alter gene-environment interactions, influencing various health conditions (Gore et al., 2015).
Toxicology and Drug Safety : Challenges in predicting human toxicity from animal studies have significant implications for drug safety and development. This highlights the need for more accurate and ethical approaches in toxicological research (Norman, 2019).
Reproducibility in Toxicology : Addressing issues of reproducibility in toxicological research is vital for ensuring the integrity and reliability of scientific findings. This involves careful experimental design and data analysis to minimize biases and errors (Miller, 2014).
properties
CAS RN |
470666-31-0 |
|---|---|
Product Name |
Unii-8swj525W4R |
Molecular Formula |
C21H25N3O |
Molecular Weight |
335.45 |
IUPAC Name |
((2S,4S)-2,4-dimethylazetidin-1-yl)((6aR,9R)-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinolin-9-yl)methanone |
InChI |
1S/C21H25N3O/c1-12-7-13(2)24(12)21(25)15-8-17-16-5-4-6-18-20(16)14(10-22-18)9-19(17)23(3)11-15/h4-6,8,10,12-13,15,19,22H,7,9,11H2,1-3H3/t12-,13-,15+,19+/m0/s1 |
InChI Key |
DUKNIHFTDAXJON-CTQRGLTFSA-N |
SMILES |
C[C@H]1C[C@H](C)N1C([C@H]2CN(C)[C@@H]3Cc4c5c(C3=C2)cccc5[nH]c4)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LSZ; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(S)-2-(Dimethylcarbamothioyl)-N-(2-methyl-4-(1-methyl-1,4,5,10-tetrahydrobenzo[b]pyrazolo[3,4-e][1,4]diazepine-5-carbonyl)benzyl)pyrrolidine-1-carboxamide 2,2,2-trifluoroacetate](/img/structure/B608598.png)
